Cas no 4341-76-8 (ethyl but-2-ynoate)

ethyl but-2-ynoate Properties

Names and Identifiers

• Ethyl 2-butynoate
• Tetrolic acid methyl ester
• 2-Butynoic acid ethyl ester~Ethyl tetrolate
• ethyl but-2-ynoate
• ETHYL TETROLATE
• Ethyl-2-butynoate
• 2-Butynoic Acid Ethyl Ester
• Ethyl cyanoforMate
• Tetrolic Acid Ethyl Ester
• Tetrolicacid, ethyl ester (6CI,7CI,8CI)
• Ethyl 1-propynecarboxylate
• Ethyl 3-methylpropiolate
• but-2-ynoic acid ethyl ester
• 2-Butynoic acid, ethyl ester
• FCJJZKCJURDYNF-UHFFFAOYSA-N
• Tetrolic acid, ethyl ester
• KSC238G0H
• ethyl but-2-ynoat
• SBB069554
• RW2
• Ethyl Tetrolate
• InChI=1/C6H8O2/c1-3-5-6(7)8-4-2/h4H2,1-2H
• CHEMBL4094027
• SCHEMBL125810
• AKOS015919556
• SY037256
• EN300-79876
• J-802203
• W-106229
• PD168606
• Ethyl 2-butynoate, 98%
• CS-W009547
• MFCD00015182
• DTXSID20195846
• NS00031341
• 4341-76-8
• T1052
• AM86969
• AB01182
• EINECS 224-395-6
• FT-0611643
• 6UG3A7S3GB
• 3-AMINO-N-[2-[(2-SULFOXY)ETHYL]-SULFONYL]ETHYLBENZAMIDE,SODIUM
• UNII-6UG3A7S3GB
• AS-14742
• DB-051080
• Ethyl2-butynoate
• +Expand

• MDL： MFCD00015182
• InChIKey： FCJJZKCJURDYNF-UHFFFAOYSA-N
• Inchi： 1S/C6H8O2/c1-3-5-6(7)8-4-2/h4H2,1-2H3
• SMILES： O(C(C#CC([H])([H])[H])=O)C([H])([H])C([H])([H])[H]
• BRN： 1744948

Computed Properties

• Exact Mass: 112.052429g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.052429g/mol
• Monoisotopic Mass: 112.052429g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 8
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.57280
• PSA: 26.30000
• Refractive Index: n20/D 1.436(lit.)
• Water Partition Coefficient: Miscible with water, chloroform and ethyl acetate.
• Boiling Point: 163°C
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Color/Form: colorless liquid
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 0.962 g/mL at 25 °C(lit.)

ethyl but-2-ynoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：3.2
• FLUKA BRAND F CODES：10-23

ethyl but-2-ynoate Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters